3-(2-Cyano-2-methylpropyl)benzoic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 3-(2-cyano-2-methylpropyl)benzoic acid
• InChI: InChI=1S/C12H13NO2/c1-12(2,8-13)7-9-4-3-5-10(6-9)11(14)15/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key: YCSNIWIESBGPRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CC=C1)C(=O)O)C#N

Description

3-(2-Cyano-2-methylpropyl)benzoic acid is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-(2-cyano-2-methylpropyl)benzoate (260 mg, 1.20 mmol) in methanol (6 mL)/tetrahydrofuran (2 mL) was added 2N aqueous sodium hydroxide solution (1.20 mL, 2.39 mmol), and the mixture was stirred at 60° C. for 2 hr. The reaction mixture was neutralized with 6N hydrochloric acid (600 μL), 1N hydrochloric acid (30 mL) was added, and the mixture was extracted with ethyl acetate (30 mL, 10 mL). The combined organic layer was washed with saturated brine (5 mL), and dried over anhydrous magnesium sulfate. The insoluble material was filtered off, and the filtrate was concentrated under reduced pressure to give the title compound (230 mg, 95%) as a white solid.